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Introduction

1-Isocyano-3,5-dimethylbenzene, also known as 3,5-dimethylphenyl isocyanide, is an
aromatic organic compound with the chemical formula COH9N.[1][2] Its structure is
characterized by a benzene ring substituted with an isocyanide (-N=C) group and two methyl
groups at the 3 and 5 positions.[1] This substitution pattern imparts a C2v symmetry to the
molecule, which significantly influences its spectroscopic properties. The isocyanide functional
group is of particular interest due to its unique electronic structure and reactivity, making it a
valuable synthon in organic and organometallic chemistry.[1] This guide provides a
comprehensive overview of the expected spectroscopic data for 1-lIsocyano-3,5-
dimethylbenzene, offering a predictive analysis based on established spectroscopic principles
and data from analogous compounds. This document is intended for researchers and
professionals in drug development and chemical synthesis who require a detailed
understanding of the structural elucidation of this molecule.

Molecular Structure and Key Features
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A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic

data. The following diagram illustrates the structure and numbering of 1-lIsocyano-3,5-
dimethylbenzene.

Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Characterization of 1-Isocyano-3,5-
dimethylbenzene: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614268/docs#spectroscopic-characterization-of-1-
isocyano-3-5-dimethylbenzene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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